Cas no 1566-37-6 (1,2,4-Triazin-5(2H)-one, 3-(methylthio)-6-phenyl-)

1,2,4-Triazin-5(2H)-one, 3-(methylthio)-6-phenyl- structure
1566-37-6 structure
Product Name:1,2,4-Triazin-5(2H)-one, 3-(methylthio)-6-phenyl-
CAS No:1566-37-6
MF:C10H9N3OS
MW:219.262960195541
CID:1335182
PubChem ID:135450607
Update Time:2025-04-20

1,2,4-Triazin-5(2H)-one, 3-(methylthio)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazin-5(2H)-one, 3-(methylthio)-6-phenyl-
    • 3-(methylthio)-6-phenyl-1,2,4-triazin-5(2H)-one
    • 3-(METHYLTHIO)-6-PHENYL-1,2,4-TRIAZIN-5-OL
    • 3-methylsulfanyl-6-phenyl-2H-1,2,4-triazin-5-one
    • 3-(Methylsulfanyl)-6-phenyl-1,2,4-triazin-5(4H)-one #
    • SMR000009617
    • 1566-37-6
    • SCHEMBL8407246
    • 3-(Methylsulfanyl)-6-phenyl-1,2,4-triazin-5(2H)-one
    • STK858024
    • SR-01000416222
    • AB48859
    • HMS2290D16
    • AKOS002306972
    • 3-methylsulfanyl-6-phenyl-4H-1,2,4-triazin-5-one
    • SCHEMBL836159
    • 3-(methylsulfanyl)-6-phenyl-1,2,4-triazin-5-ol
    • DTXSID10338624
    • CHEMBL1503827
    • 3-(Methylthio)-6-phenyl-1,2,4-triazin-5(4H)-one
    • Cambridge id 6049951
    • HMS645C03
    • 3-Methylthio-6-phenyl-5-oxo-4,5-dihydro-1,2,4-triazine
    • 3-Methylsulfanyl-6-phenyl-4H-[1,2,4]triazin-5-one
    • SR-01000416222-1
    • AKOS002288726
    • MLS000077112
    • ChemDiv1_020463
    • CCG-105186
    • DA-09844
    • Inchi: 1S/C10H9N3OS/c1-15-10-11-9(14)8(12-13-10)7-5-3-2-4-6-7/h2-6H,1H3,(H,11,13,14)
    • InChI Key: XHHHXWUBPUAMPZ-UHFFFAOYSA-N
    • SMILES: S(C)C1=NN=C(C(N1)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 219.04663309g/mol
  • Monoisotopic Mass: 219.04663309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 79.1Ų
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